Cas no 117164-16-6 (2-(1H-Benzo[d]imidazol-2-yl)acetic acid hydrochloride)

• Product Name: 2-(1H-Benzo[d]imidazol-2-yl)acetic acid hydrochloride
• CAS No: 117164-16-6
• MF: C₉H₉ClN₂O₂
• MW: 212.632961034775
• CID: 1089017
• PubChem ID: 71721349
• Update Time: 2025-05-28

2-(1H-Benzo[d]imidazol-2-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Benzo[d]imidazol-2-yl)acetic acid hydrochloride
• 2-(1H-benzimidazol-2-yl)acetic acid,hydrochloride
• C9H9ClN2O2
• (1H-Benzimidazol-2-yl)acetic acid--hydrogen chloride (1/1)
• 1H-1,3-BENZODIAZOL-2-YLACETIC ACID HYDROCHLORIDE
• 117164-16-6
• DTXSID40856947
• 2-(1H-Benzo[d]imidazol-2-yl)aceticacidhydrochloride
• 2-(1H-1,3-benzodiazol-2-yl)acetic acid hydrochloride

• Inchi： 1S/C9H8N2O2.ClH/c12-9(13)5-8-10-6-3-1-2-4-7(6)11-8;/h1-4H,5H2,(H,10,11)(H,12,13);1H
• InChI Key： VPTBXGQXCPWEHE-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 212.0352552g/mol
• Monoisotopic Mass: 212.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Additional information on 2-(1H-Benzo[d]imidazol-2-yl)acetic acid hydrochloride

Comprehensive Overview of 2-(1H-Benzo[d]imidazol-2-yl)acetic acid hydrochloride (CAS No. 117164-16-6)

2-(1H-Benzo[d]imidazol-2-yl)acetic acid hydrochloride (CAS No. 117164-16-6) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. This derivative of benzimidazole is recognized for its versatile applications, particularly in the development of bioactive molecules. The compound’s unique structure, featuring a carboxylic acid group and a hydrochloride salt form, enhances its solubility and reactivity, making it a valuable intermediate in drug discovery.

In recent years, the demand for benzimidazole derivatives has surged due to their role in designing antiviral, antifungal, and anticancer agents. Researchers are increasingly focusing on 2-(1H-Benzo[d]imidazol-2-yl)acetic acid hydrochloride as a precursor for synthesizing novel therapeutic compounds. Its mechanism of action often involves interactions with enzyme inhibitors or receptor modulators, aligning with current trends in precision medicine and targeted drug delivery.

The compound’s CAS No. 117164-16-6 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Users often inquire about its synthesis methods, spectral data (e.g., NMR, IR), and safety profiles. Notably, its hydrochloride salt form improves stability, a critical factor for API formulation (Active Pharmaceutical Ingredient). This aligns with the growing emphasis on green chemistry and sustainable synthesis practices in the pharmaceutical industry.

From a commercial perspective, 2-(1H-Benzo[d]imidazol-2-yl)acetic acid hydrochloride is supplied by leading chemical manufacturers under stringent quality control standards. Its applications extend to peptide coupling and heterocyclic chemistry, addressing the need for high-purity intermediates in drug development pipelines. The compound’s molecular weight (228.66 g/mol) and melting point are key physical properties often referenced in technical documentation.

Emerging studies highlight its potential in neuroprotective and anti-inflammatory research, resonating with public interest in neurodegenerative diseases like Alzheimer’s. Additionally, its structural analogs are explored for COVID-19 therapeutics, linking it to contemporary health crises. This dual applicability in traditional and cutting-edge research underscores its enduring scientific value.

For laboratory use, protocols involving 2-(1H-Benzo[d]imidazol-2-yl)acetic acid hydrochloride emphasize proper handling and storage conditions (e.g., desiccated, room temperature). Analytical techniques such as HPLC and mass spectrometry are employed to verify purity, a priority for GMP compliance. These details cater to queries from QC analysts and process chemists seeking reliable data.

In summary, CAS No. 117164-16-6 represents a cornerstone in organic synthesis and pharmaceutical innovation. Its integration into high-throughput screening and combinatorial chemistry exemplifies its adaptability. As the scientific community advances toward personalized therapeutics, this compound’s role is poised to expand, driven by its structural versatility and bioactive potential.